Cas no 2749-93-1 (Benzene,1-methyl-4-(1-propyn-1-yl)-)

• Product Name: Benzene,1-methyl-4-(1-propyn-1-yl)-
• CAS No: 2749-93-1
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 284756
• PubChem ID: 137703
• Update Time: 2025-04-19

Benzene,1-methyl-4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-(1-propyn-1-yl)-
• 1-methyl-4-prop-1-ynylbenzene
• 1-Methyl-4-(1-propynyl)benzene
• Benzene, 1-methyl-4-(1-propynyl)-
• NAYOGGQFBZAZIV-UHFFFAOYSA-N
• 2749-93-1
• Benzene, 1-methyl-4-(1-propyn-1-yl)-
• 1-methyl-4-(prop-1-ynyl)benzene
• 1-methyl-4-(1-propynyl)-benzene
• Benzene, 1-methyl-4-(1-propynyl)- (9CI)
• DTXSID20181906
• 1-Methyl-4-(1-propynyl)benzene #
• 1-METHYL-4-(PROP-1-YN-1-YL)BENZENE
• A18558
• ghl.PD_Mitscher_leg0.392
• 1-Methyl-4-(1-propyn-1-yl)-Benzene

• Inchi： 1S/C10H10/c1-3-4-10-7-5-9(2)6-8-10/h5-8H,1-2H3
• InChI Key： NAYOGGQFBZAZIV-UHFFFAOYSA-N
• SMILES： C1(C)C=CC(C#CC)=CC=1

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes